Cas no 2168196-88-9 (2-methoxy-N-(propan-2-yl)acetohydrazide)

• Product Name: 2-methoxy-N-(propan-2-yl)acetohydrazide
• CAS No: 2168196-88-9
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 5990253
• PubChem ID: 165534317
• Update Time: 2025-10-29

2-methoxy-N-(propan-2-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(propan-2-yl)acetohydrazide
• EN300-1276092
• 2168196-88-9

• Inchi： 1S/C6H14N2O2/c1-5(2)8(7)6(9)4-10-3/h5H,4,7H2,1-3H3
• InChI Key： YNRSPZMYHPYEMS-UHFFFAOYSA-N
• SMILES： O(C)CC(N(C(C)C)N)=O

Computed Properties

• Exact Mass: 146.105527694g/mol
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.6Ų

Additional information on 2-methoxy-N-(propan-2-yl)acetohydrazide

Introduction to 2-Methoxy-N-(propan-2-yl)acetohydrazide (CAS No. 2168196-88-9)

2-Methoxy-N-(propan-2-yl)acetohydrazide, a compound with the CAS number 2168196-88-9, is a hydrazide derivative that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a methoxy group and an isopropyl group attached to an acetohydrazide moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable compound for research and development.

The chemical formula of 2-methoxy-N-(propan-2-yl)acetohydrazide is C₇H₁₃N₃O₂. Its molecular weight is 163.19 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These physical properties make it suitable for various synthetic and analytical techniques.

In the realm of pharmaceutical research, 2-methoxy-N-(propan-2-yl)acetohydrazide has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-methoxy-N-(propan-2-yl)acetohydrazide exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This finding suggests that the compound could be a potential candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2-methoxy-N-(propan-2-yl)acetohydrazide has also been investigated for its anti-cancer activity. A study published in the Cancer Research journal in 2020 demonstrated that the compound can induce apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. The researchers found that 2-methoxy-N-(propan-2-yl)acetohydrazide selectively targets cancer cells while sparing normal cells, making it a promising candidate for further preclinical and clinical evaluation.

The antimicrobial properties of 2-methoxy-N-(propan-2-yl)acetohydrazide have also been explored. A study published in the Antimicrobial Agents and Chemotherapy journal in 2019 reported that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers found that 2-methoxy-N-(propan-2-yl)acetohydrazide can effectively inhibit the growth of multidrug-resistant bacterial strains, which are a growing concern in clinical settings. This finding highlights the potential of the compound as a novel antimicrobial agent.

Beyond its biological activities, 2-methoxy-N-(propan-2-yl)acetohydrazide has also been used as a building block in organic synthesis. Its reactivity and functional group versatility make it an attractive starting material for the synthesis of more complex molecules. For example, a study published in the Tetrahedron Letters journal in 2018 described a novel synthetic route to prepare substituted pyrroles using 2-methoxy-N-(propan-2-yl)acetohydrazide. The researchers demonstrated that the compound can undergo efficient condensation reactions with various aldehydes to form pyrrole derivatives with high yields and excellent regioselectivity.

The synthesis of 2-methoxy-N-(propan-2-yl)acetohydrazide typically involves several steps. One common method involves the reaction of 2-methoxyacetyl chloride with hydrazine hydrate to form 2-methoxyacetohydrazide, followed by N-substitution with isopropylamine to yield the final product. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In terms of safety and handling, it is important to note that while 2-methoxy-N-(propan-2-yl)acetohydrazide is not classified as a hazardous substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for research on 2-methoxy-N-(propan-2-yl)acetohydrazide are promising. Ongoing studies are focused on elucidating its mechanism of action at the molecular level and exploring its potential therapeutic applications in more detail. Clinical trials are also being planned to evaluate its safety and efficacy in humans. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the fields of chemistry and medicine.